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Compound of Interest

Compound Name: H-Glu-Tyr-OH.DEA

Cat. No.: B14798841

Get Quote

Executive Summary: Immediate Action Directive
H-Glu-Tyr-OH.DEA is a dipeptide salt consisting of L-Glutamyl-L-Tyrosine compounded with

Diethylamine (DEA).[1][2] While the peptide moiety is biologically benign, the diethylamine

counter-ion dictates the disposal classification.

Do not dispose of this substance in general trash or down the drain.

Classification: Hazardous Organic Waste (Non-halogenated).[1][2]

Primary Hazard: Skin/Eye Irritant; potential for release of toxic/flammable diethylamine

vapors if exposed to strong bases.

Disposal Route: High-temperature incineration via a licensed chemical waste contractor.[1]

[2]

Chemical Profile & Hazard Assessment
To ensure safety, one must understand the causality behind the protocols. The hazard profile of

this compound is a hybrid of its two components.
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Component Chemical Nature Hazard Contribution

H-Glu-Tyr-OH
Dipeptide (Glutamic Acid -

Tyrosine)

Low. Generally non-toxic,

biodegradable.[1][2] Used in

metabolic studies and as a

DPP-IV inhibitor [1, 2].[1][2]

Diethylamine (DEA) Secondary Amine (Salt form)

Moderate/High. In its free form,

DEA is flammable and

corrosive (RCRA U054).[1] As

a salt, volatility is reduced, but

it retains irritation potential and

aquatic toxicity [3, 4].

The "Why" Behind the Protocol:

Stability: Peptide bonds are susceptible to hydrolysis.[2] However, the amine salt form

stabilizes the molecule.

Reactivity: The critical risk is pH manipulation.

Acidic Conditions: Stable.[2][3] The amine remains protonated (salt form).

Basic Conditions (pH > 11):DANGER. Adding strong bases (e.g., NaOH) will deprotonate

the diethylammonium ion, releasing free diethylamine gas, which is flammable, toxic, and

has a pungent "fishy" odor [5].

Pre-Disposal Segregation & Handling
Effective disposal starts at the bench. Self-validating safety relies on strict segregation to

prevent inadvertent chemical reactions in the waste stream.[1][2]

Segregation Rules
NO Oxidizers: Do not mix with nitrates, perchlorates, or peroxides.[2] Amines can react with

oxidizers to form unstable or explosive compounds.[2]

NO Strong Bases: As detailed above, high pH releases volatile amines.[2]
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NO Halogenated Solvents: Keep separate from chloroform or DCM to minimize incineration

costs and prevent hazardous byproduct formation during thermal destruction.[2]

Visualizing the Decision Logic
The following decision tree guides the researcher through the classification process to ensure

the correct waste stream is selected.
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Figure 1: Waste segregation logic flow. Blue indicates start, Green indicates preferred non-

halogenated streams, Red indicates halogenated streams requiring special handling.

Detailed Disposal Workflow
Scenario A: Solid Waste (Pure Substance or Contaminated PPE)
Applicable for expired shelf-stock or spill cleanup materials.[1][2]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Glass is

acceptable but poses a breakage risk.[2]

Transfer: Transfer the solid H-Glu-Tyr-OH.DEA into the container.

Note: If disposing of contaminated gloves/wipes, place them in a clear polyethylene bag

first, then into the solid waste drum.

Labeling: Affix a hazardous waste label.

Constituents: "H-Glu-Tyr-OH (Peptide), Diethylamine Salt."[1][2]

Hazard Checkbox: Check "Toxic" and "Irritant."[2]

Storage: Close lid tightly. Store in a secondary containment tray away from heat sources until

pickup.

Scenario B: Liquid Waste (HPLC Effluent or Stock Solutions)
Applicable for dissolved peptide in water, methanol, or acetonitrile.[1][4]

pH Verification (The Self-Validating Step):

Before pouring into a waste carboy, dip a pH strip into the solution.

Requirement: pH must be < 10.[2][3][4] If pH is > 10, neutralize carefully with dilute acetic

acid to prevent amine volatilization [6].

Solvent Compatibility: Ensure the waste carboy is compatible with the solvent (e.g., HDPE

for aqueous/organics).

Transfer: Pour operational waste into the "Non-Halogenated Organic" carboy (unless

halogenated solvents were used).

Cap & Vent: Use a vented cap if available to prevent pressure buildup, though peptide salts

rarely off-gas significantly.[2]

Operational Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/91872927
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://www.benchchem.com/product/b14798841/docs?utm_src=pdf-body#technical-guide-safe-disposal-of-h-glu-tyr-oh-dea
https://pubchem.ncbi.nlm.nih.gov/compound/91872927
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/91872927
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://www.fishersci.com/store/msds?partNumber=BP396100&productDescription=L-TYROSINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Collect Waste

2. Verify pH (<10)Liquid Only

3. Select ContainerSolid

Neutralized

4. Labeling
Fill & Seal

5. Central Accumulation
Request Pickup

Click to download full resolution via product page

Figure 2: Step-by-step disposal execution. Yellow node highlights the critical safety check for

liquid waste.

Emergency Procedures
Spill (Solid):

Wear nitrile gloves, lab coat, and safety goggles.[2]

Sweep up carefully to avoid dust generation.[2]

Place in a waste container.

Clean area with water and soap.[2]

Spill (Liquid):

Absorb with vermiculite or standard spill pads.[2]

Do not use bleach (hypochlorite) to clean amine spills, as this can form chloramines (toxic

gas).[1] Use simple soapy water [3, 5].[2]

Exposure:

Skin: Wash with soap and water for 15 minutes.[2]

Eyes: Flush with water for 15 minutes; seek medical attention if irritation persists.[2][3][5]

Regulatory Framework

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14798841/docs?utm_src=pdf-body-img#technical-guide-safe-disposal-of-h-glu-tyr-oh-dea
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/91872927
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://www.fishersci.com/store/msds?partNumber=BP396100&productDescription=L-TYROSINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-HN99-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODg3OTd8YXBwbGljYXRpb24vcGRmfGFHSmpMMmd5TlM4NU1UYzJPVFV4TURrMU16STJMMU5FUWw5SVRqazVYMGxGWDBWT0xuQmtaZ3xlMWVlMzEyZjBiM2I2MTQ5OWU0NTU0ZmIxZTJkNzUxZjdkODgyNTZhYjNjYTViNjFhNTI0MmIzNTczZWZlMDk5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RCRA (USA): While the salt itself is not explicitly listed, the presence of Diethylamine implies

that if the waste exhibits ignitability (D001) or corrosivity (D002), it must be managed as

such.[1] Best practice is to manage it as Non-RCRA Regulated Hazardous Waste unless

mixed with listed solvents [4].[2]

European Waste Code (EWC): Typically falls under 16 05 08 (discarded organic chemicals

consisting of or containing hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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